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Compound of Interest

Compound Name: Gallium-67

Cat. No.: B084094 Get Quote

A comprehensive technical guide on the physical properties of Gallium-67, including its half-life

and decay scheme, designed for researchers, scientists, and drug development professionals.

Introduction
Gallium-67 (⁶⁷Ga) is a cyclotron-produced radionuclide that plays a significant role in nuclear

medicine, particularly for tumor and inflammation imaging.[1] Its utility stems from its favorable

physical and chemical properties, which allow for its incorporation into various

radiopharmaceuticals. This guide provides an in-depth overview of the core physical

characteristics of ⁶⁷Ga, its decay scheme, and the experimental methodologies used to

determine these properties.

Core Physical Properties
The fundamental physical characteristics of Gallium-67 are summarized in the table below.
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Property Value Units

Atomic Number (Z) 31 -

Mass Number (A) 67 -

Neutron Number (N) 36 -

Isotopic Mass 66.9282023 u

Half-Life (T₁⸝₂) 78.269 ± 0.012 hours

3.2612 ± 0.0005 days

Decay Mode Electron Capture (EC) -

Daughter Nuclide Zinc-67 (⁶⁷Zn) (Stable) -

Specific Activity 2.21 x 10¹⁶ Bq/g

Radioactive Decay Scheme
Gallium-67 decays to the stable isotope Zinc-67 (⁶⁷Zn) exclusively through electron capture.[2]

In this process, an inner atomic electron is captured by a proton in the nucleus, forming a

neutron and emitting a neutrino. This capture leaves the daughter nucleus in various excited

states, which then de-excite by emitting gamma rays and conversion electrons.

The decay of ⁶⁷Ga does not involve beta or alpha particle emission.[3] The subsequent de-

excitation of the ⁶⁷Zn nucleus results in a spectrum of gamma emissions, the most prominent of

which are utilized for medical imaging.

Gamma and X-ray Emissions
The principal gamma and X-ray emissions from the decay of Gallium-67 are detailed in the

following table. For imaging purposes, multiple energy windows are often centered around the

93, 185, and 300 keV photopeaks.[3]
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Radiation Type Energy (keV) Emission Probability (%)

Gamma 93.31 39.2

Gamma 184.58 21.2

Gamma 300.22 16.8

Gamma 393.53 4.68

Gamma 208.95 2.40

X-ray (Kα) 8.6 ~49

X-ray (Kβ) 9.5 ~5

Electron Emissions
The decay of Gallium-67 also results in the emission of conversion and Auger electrons. The

most significant of these are listed below.

Radiation Type Energy (keV) Emission Probability (%)

Auger Electron (KLL) 7.5 ~60

Conversion Electron 84 ~27

Conversion Electron 92 ~6

Auger Electron (LMM) 1.0 ~165

Gallium-67 Decay Scheme Diagram
The following diagram illustrates the decay scheme of Gallium-67 to stable Zinc-67, showing

the principal energy levels and gamma transitions.
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Gallium-67 Decay Scheme
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Caption: Gallium-67 decay scheme to stable Zinc-67.

Experimental Protocols
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The determination of the physical properties of Gallium-67 requires precise experimental

techniques. The following sections detail the methodologies for measuring its half-life and

characterizing its decay scheme.

Half-Life Measurement
The half-life of ⁶⁷Ga is determined by measuring its activity over a period of time and observing

the exponential decay.

Methodology:

Sample Preparation: A sample of high-purity ⁶⁷Ga is prepared and its initial activity is

measured.

Instrumentation: A calibrated ionization chamber or a high-purity germanium (HPGe) detector

is used to measure the activity.

Data Acquisition: The activity of the ⁶⁷Ga sample is measured at regular intervals over a

period of several half-lives (e.g., 2-3 weeks). Background radiation measurements are also

taken to subtract from the sample measurements.

Data Analysis:

The net count rate is plotted against time on a semi-logarithmic graph.

A linear fit is applied to the data points.

The decay constant (λ) is determined from the slope of the line.

The half-life (T₁⸝₂) is calculated using the formula: T₁⸝₂ = ln(2) / λ.

The following diagram illustrates the experimental workflow for half-life determination.
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Workflow for Half-Life Determination

Preparation

Data Acquisition

Data Analysis
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Plot ln(Activity) vs. Time

Perform linear regression to find slope (λ)

Calculate T₁/₂ = ln(2)/λ

Click to download full resolution via product page

Caption: Experimental workflow for Gallium-67 half-life measurement.

Decay Scheme Characterization
The energies and emission probabilities of the gamma rays from ⁶⁷Ga decay are determined

using gamma-ray spectroscopy. Coincidence counting techniques are employed for more

complex decay scheme analysis and standardization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b084094?utm_src=pdf-body-img
https://www.benchchem.com/product/b084094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2.1 Gamma-Ray Spectroscopy

Methodology:

Instrumentation: A high-resolution HPGe detector is used to distinguish the various gamma-

ray energies. The detector is coupled with a multichannel analyzer (MCA) to generate a

gamma-ray spectrum.

Energy and Efficiency Calibration: The spectrometer is calibrated using standard radioactive

sources with well-known gamma-ray energies and intensities (e.g., ¹³³Ba, ¹⁵²Eu).

Data Acquisition: The ⁶⁷Ga sample is placed at a known distance from the detector, and the

gamma-ray spectrum is acquired for a sufficient time to obtain good statistics.

Data Analysis:

The photopeaks in the spectrum are identified, and their energies are determined based

on the energy calibration.

The net area under each photopeak is calculated.

The emission probability of each gamma ray is determined by correcting the peak area for

the detector efficiency at that energy and the acquisition time.

4.2.2 4πβ-γ Coincidence Counting

For accurate activity measurements and to resolve complex decay schemes, the 4πβ-γ

coincidence counting method is utilized. This is particularly important for radionuclides like ⁶⁷Ga

that decay via electron capture.

Methodology:

Instrumentation: The system consists of two detectors: a 4π proportional counter or liquid

scintillator sensitive to electrons (β) and a NaI(Tl) or HPGe detector for gamma rays (γ).

Principle: The technique relies on the simultaneous detection of radiations emitted in a decay

cascade. For ⁶⁷Ga, this involves detecting the Auger/conversion electrons (in the β detector)

in coincidence with the subsequent gamma rays (in the γ detector).
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Data Acquisition: The count rates in the β channel (Nβ), the γ channel (Nγ), and the

coincidence channel (Nc) are recorded.

Data Analysis: The absolute activity (A) of the source can be calculated using the formula A =

(Nβ * Nγ) / Nc, after applying corrections for factors such as detector dead time, accidental

coincidences, and decay scheme complexities. The presence of a metastable state in one of

the decay pathways of ⁶⁷Ga requires specific timing adjustments and corrections in the

coincidence electronics.

The following diagram outlines the logical relationship in a coincidence counting experiment.

Logic of a Coincidence Counting Experiment
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Caption: Logical flow in a 4πβ-γ coincidence counting setup.

Conclusion
A thorough understanding of the physical properties of Gallium-67, including its half-life and

decay scheme, is fundamental for its application in research and clinical settings. The data and

experimental methodologies presented in this guide provide a comprehensive technical

resource for scientists and professionals working with this important radionuclide. Accurate

characterization through rigorous experimental protocols ensures the safe and effective use of

⁶⁷Ga in diagnostic imaging and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. radiacode.com [radiacode.com]

2. lnhb.fr [lnhb.fr]

3. RetroSPECT: Gallium-67 as a Long-Lived Imaging Agent for Theranostics - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Gallium-67 physical properties half-life and decay
scheme]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084094#gallium-67-physical-properties-half-life-and-
decay-scheme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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